Survivin (18-27)
Description
Survivin; Baculoviral IAP repeat-containing protein 5
Scientific Research Applications
Role in Cancer Biology
Survivin, a member of the inhibitor of apoptosis (IAP) gene family, is significantly expressed in tumors but not in normal tissues. It plays a crucial role in cell division and apoptosis inhibition. This dual function makes survivin a central figure in cancer research, being a pivotal cancer gene for both diagnosis and therapy (Altieri, 2003; Mita et al., 2008).
Modulation of Cell Division and Apoptosis
Survivin is intricately involved in cell division and apoptosis. Its network intersects multiple pathways of cell division, resistance to apoptosis, surveillance checkpoints, and adaptation to unfavorable environments. This complex functionality makes survivin a potential target for cancer therapeutic strategies (Altieri, 2006).
Association with Prognosis in Cancers
Expression of survivin has been linked to various cancer characteristics and progression. For example, its expression is associated with biologically aggressive prostate carcinoma (Shariat et al., 2004) and colorectal tumorigenesis (Kawasaki et al., 2001).
Therapeutic Target Potential
Survivin has been identified as a novel target for cancer therapy due to its unique expression in cancer cells compared to normal tissues. Various therapeutic strategies targeting survivin, like antisense oligonucleotides and siRNA, have shown potential in inhibiting tumor growth and enhancing the efficacy of existing cancer treatments (Ryan et al., 2009; Pennati et al., 2008).
Prognostic Significance and Clinical Trials
Survivin's expression has been recognized as a prognostic factor in various cancers. It's an independent predictive parameter in survival analysis, making it a valuable marker in the prognosis of cancers like diffuse large B-cell lymphomas (Adida et al., 2000). Clinical trials involving survivin antagonists are ongoing, reflecting its significance in cancer therapy (Kelly et al., 2011).
Properties
sequence |
RISTFKNWPK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Survivin (18-27)(modK); Survivin (18-27); Sur18K10; Baculoviral IAP repeat-containing protein 5 (18-27) |
Origin of Product |
United States |
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